2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one
2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one
HMBOA beta-D-glucoside is a beta-D-glucoside derived from 2-hydroxy-7-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine. It has a role as a mouse metabolite and a rat metabolite. It is a beta-D-glucoside, a benzoxazine, an aromatic ether and a monosaccharide derivative. It derives from a HBOA.
Brand Name:
Vulcanchem
CAS No.:
17622-26-3
VCID:
VC0095448
InChI:
InChI=1S/C15H19NO9/c1-22-6-2-3-7-8(4-6)23-15(13(21)16-7)25-14-12(20)11(19)10(18)9(5-17)24-14/h2-4,9-12,14-15,17-20H,5H2,1H3,(H,16,21)/t9-,10-,11+,12-,14+,15?/m1/s1
SMILES:
COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C15H19NO9
Molecular Weight:
357.31 g/mol
2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one
CAS No.: 17622-26-3
Main Products
VCID: VC0095448
Molecular Formula: C15H19NO9
Molecular Weight: 357.31 g/mol
| CAS No. | 17622-26-3 |
|---|---|
| Product Name | 2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one |
| Molecular Formula | C15H19NO9 |
| Molecular Weight | 357.31 g/mol |
| IUPAC Name | 7-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C15H19NO9/c1-22-6-2-3-7-8(4-6)23-15(13(21)16-7)25-14-12(20)11(19)10(18)9(5-17)24-14/h2-4,9-12,14-15,17-20H,5H2,1H3,(H,16,21)/t9-,10-,11+,12-,14+,15?/m1/s1 |
| Standard InChIKey | PMBZSEOAOIYRMW-XGHDNVSXSA-N |
| Isomeric SMILES | COC1=CC2=C(C=C1)NC(=O)C(O2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | COC1=CC2=C(C=C1)NC(=O)C(O2)OC3C(C(C(C(O3)CO)O)O)O |
| Description | HMBOA beta-D-glucoside is a beta-D-glucoside derived from 2-hydroxy-7-methoxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine. It has a role as a mouse metabolite and a rat metabolite. It is a beta-D-glucoside, a benzoxazine, an aromatic ether and a monosaccharide derivative. It derives from a HBOA. |
| Synonyms | 2-O-glucosyl-7-methoxy-1,4(2H)-benzoxazin-3-one |
| PubChem Compound | 161229 |
| Last Modified | Dec 23 2021 |
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